Cas no 84212-05-5 (4-(phenylsulfanyl)phenylmethanamine)

• Product Name: 4-(phenylsulfanyl)phenylmethanamine
• CAS No: 84212-05-5
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 1821440
• PubChem ID: 12842469
• Update Time: 2025-05-23

4-(phenylsulfanyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(phenylthio)-
• OEDXLXUXHSCZKP-UHFFFAOYSA-N
• [4-(phenylsulfanyl)phenyl]methanamine
• SCHEMBL921146
• (4-phenylsulfanylphenyl)methanamine
• 4-phenylthiobenzylamine
• 4-phenylsulfanyl-benzylamine
• Z429582962
• 84212-05-5
• EN300-114785
• AKOS009558436
• 4-(phenylsulfanyl)phenylmethanamine

• Inchi： 1S/C13H13NS/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9H,10,14H2
• InChI Key： OEDXLXUXHSCZKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 215.07687059g/mol
• Monoisotopic Mass: 215.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 4-(phenylsulfanyl)phenylmethanamine

Recent Advances in the Study of 4-(Phenylsulfanyl)phenylmethanamine (CAS: 84212-05-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(phenylsulfanyl)phenylmethanamine (CAS: 84212-05-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is based on a comprehensive review of recent peer-reviewed literature, patents, and industry reports.

Recent studies have highlighted the role of 4-(phenylsulfanyl)phenylmethanamine as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, which combines a phenylsulfanyl group with a phenylmethanamine moiety, offers a versatile scaffold for the development of compounds with diverse pharmacological activities. Researchers have explored its utility in the design of inhibitors targeting various enzymes and receptors, particularly in the context of neurological disorders and inflammatory diseases.

One of the most notable advancements in this area is the development of efficient synthetic routes for 4-(phenylsulfanyl)phenylmethanamine. Recent publications have described optimized protocols that improve yield and purity, making the compound more accessible for further research. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the synthesis of this compound, which significantly reduces the use of hazardous reagents and enhances scalability.

In terms of biological activity, preliminary in vitro and in vivo studies have shown promising results. 4-(Phenylsulfanyl)phenylmethanamine has exhibited moderate affinity for serotonin receptors, suggesting potential applications in the treatment of mood disorders. Additionally, its derivatives have been investigated for their anti-inflammatory properties, with some compounds demonstrating significant inhibition of pro-inflammatory cytokines in cell-based assays. These findings underscore the compound's potential as a lead structure for the development of new therapeutic agents.

Despite these promising developments, challenges remain in the optimization of 4-(phenylsulfanyl)phenylmethanamine-based compounds. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed to advance these molecules into clinical trials. Recent computational studies have employed molecular docking and dynamics simulations to predict the binding modes and interactions of these compounds with their biological targets, providing valuable insights for further optimization.

In conclusion, 4-(phenylsulfanyl)phenylmethanamine (CAS: 84212-05-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatile structure and demonstrated biological activities make it a valuable candidate for the development of novel therapeutics. Continued research efforts, particularly in the areas of synthetic chemistry and pharmacological profiling, will be essential to fully realize its potential. This briefing serves as a timely update for researchers and industry professionals interested in the latest advancements related to this compound.